Cas no 1235234-91-9 (N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propane-1-sulfonamide)

• Product Name: N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propane-1-sulfonamide
• CAS No: 1235234-91-9
• MF: C₁₄H₂₄N₂O₂S₂
• MW: 316.48256111145
• CID: 6278887
• PubChem ID: 71779876
• Update Time: 2025-05-21

N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propane-1-sulfonamide
• N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)propane-1-sulfonamide
• AKOS024490244
• N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)propane-1-sulfonamide
• F5017-0929
• VU0629769-1
• N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]propane-1-sulfonamide
• 1235234-91-9

• Inchi： 1S/C14H24N2O2S2/c1-2-9-20(17,18)15-10-13-3-6-16(7-4-13)11-14-5-8-19-12-14/h5,8,12-13,15H,2-4,6-7,9-11H2,1H3
• InChI Key： OADWTHZZLDIESP-UHFFFAOYSA-N
• SMILES： S(CCC)(NCC1CCN(CC2=CSC=C2)CC1)(=O)=O

Computed Properties

• Exact Mass: 316.12792036g/mol
• Monoisotopic Mass: 316.12792036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propane-1-sulfonamide

N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propane-1-sulfonamide: A Comprehensive Overview

The compound N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propane-1-sulfonamide, identified by the CAS number 1235234-91-9, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a thiophene ring, a piperidine ring, and a sulfonamide group. The thiophene moiety, specifically at the 3-position, contributes to the molecule's aromaticity and potential electronic properties. The piperidine ring, a six-membered amine-containing structure, adds rigidity and can influence the molecule's pharmacokinetic properties. The sulfonamide group at the propane chain introduces hydrophilic characteristics, which can enhance solubility and bioavailability.

Recent studies have highlighted the importance of thiophene-containing compounds in drug design due to their ability to modulate biological activity through π-electron interactions. For instance, research published in Journal of Medicinal Chemistry demonstrated that thiophene derivatives can act as potent inhibitors of certain kinases, making them promising candidates for anticancer therapies. In this context, the thiophenyl group in N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propane-1-sulfonamide could play a pivotal role in targeting specific biological pathways.

The piperidine ring in this compound is another critical structural feature. Piperidine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and interact with protein targets. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of piperidine-containing molecules with high accuracy. For example, a study in Nature Communications utilized machine learning algorithms to identify piperidine-based compounds with high selectivity for GPCR receptors, which are key targets in treating neurodegenerative diseases.

The sulfonamide group attached to the propane chain introduces additional functional diversity to this compound. Sulfonamides are known for their stability and ability to enhance drug-like properties such as metabolic stability and permeability. A recent review in Drug Discovery Today emphasized the role of sulfonamides in improving the pharmacokinetic profiles of drug candidates. In this case, the sulfonamide group could facilitate better absorption and distribution of the compound within biological systems.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The thiophene ring can be introduced via a Suzuki coupling reaction, while the piperidine ring can be synthesized using standard methods such as acid-catalyzed cyclization or reductive amination. The sulfonamide group can be introduced using standard substitution reactions with appropriate sulfonyl chlorides or sulfinamides.

The potential applications of this compound are vast and varied. In pharmaceuticals, it could serve as a lead compound for developing new drugs targeting various diseases such as cancer, inflammation, or neurodegenerative disorders. In agrochemicals, it could be explored as a potential herbicide or fungicide due to its structural complexity and electronic properties. Additionally, its unique electronic characteristics make it a candidate for use in organic electronics or advanced materials.

Recent advancements in green chemistry have also opened new avenues for synthesizing compounds like this one in an environmentally friendly manner. For instance, catalytic cross-coupling reactions using palladium catalysts have been employed to construct complex molecules with high efficiency and minimal waste. Such methods could be applied to synthesize N-({1-(thiophen-3-yl)methylpiperidin-4-y}methyl)propane-sulfonamide on an industrial scale while adhering to sustainable practices.

In conclusion, N-{(1-thiophen-methyl-piperidin-y}methyl)propane-sulfonamide, CAS number 1235234919 (corrected), represents a versatile molecule with significant potential across multiple scientific domains. Its unique structure combines aromaticity from the thiophene ring with functional diversity from the piperidine ring and sulfonamide group. Ongoing research continues to uncover new applications and optimize its synthesis methods, ensuring its relevance in future scientific advancements.